Cas no 1011350-32-5 (methyl 5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylate)

Methyl 5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylate is a heterocyclic compound featuring both pyrazole and oxazole functional groups. Its structure incorporates a nitro group, enhancing reactivity for further synthetic modifications, and a carboxylate ester, offering versatility in downstream applications. This compound is particularly valuable in medicinal chemistry and agrochemical research due to its potential as a building block for biologically active molecules. The presence of multiple reactive sites allows for selective functionalization, making it useful in the development of novel pharmacophores or crop protection agents. Its stability under standard conditions ensures reliable handling in laboratory settings.

methyl 5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylate structure

1011350-32-5 structure

Product Name:methyl 5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylate

CAS No:1011350-32-5

MF:C₁₀H₁₀N₄O₅

MW:266.210201740265

MDL:MFCD08558117

CID:4675772

PubChem ID:19616479

Update Time:2025-10-24

methyl 5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-methyl-4-((3-nitro-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylate
- methyl 5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylate
- SBB025150
- STK352091
- methyl 5-methyl-4-[(3-nitropyrazolyl)methyl]isoxazole-3-carboxylate
- methyl 5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylate
- methyl 5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylate
- MDL： MFCD08558117
- Inchi： 1S/C10H10N4O5/c1-6-7(9(12-19-6)10(15)18-2)5-13-4-3-8(11-13)14(16)17/h3-4H,5H2,1-2H3
- InChI Key： PWBGUEUWVFIAGI-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(C(=O)OC)=N1)CN1C=CC([N+](=O)[O-])=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 360
Topological Polar Surface Area: 116

methyl 5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB551776-100 mg	Methyl 5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylate; .	1011350-32-5		100MG	€257.30	2022-03-01
abcr	AB551776-250 mg	Methyl 5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylate; .	1011350-32-5		250MG	€306.40	2022-03-01
abcr	AB551776-500 mg	Methyl 5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylate; .	1011350-32-5		500MG	€454.70	2022-03-01
abcr	AB551776-1 g	Methyl 5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylate; .	1011350-32-5		1g	€540.70	2022-03-01
Enamine	EN300-231558-0.05g	methyl 5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylate	1011350-32-5	95%	0.05g	$88.0	2024-06-20
Enamine	EN300-231558-0.1g	methyl 5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylate	1011350-32-5	95%	0.1g	$132.0	2024-06-20
Enamine	EN300-231558-0.25g	methyl 5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylate	1011350-32-5	95%	0.25g	$188.0	2024-06-20
Enamine	EN300-231558-0.5g	methyl 5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylate	1011350-32-5	95%	0.5g	$353.0	2024-06-20
Enamine	EN300-231558-1.0g	methyl 5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylate	1011350-32-5	95%	1.0g	$470.0	2024-06-20
Enamine	EN300-231558-2.5g	methyl 5-methyl-4-[(3-nitro-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylate	1011350-32-5	95%	2.5g	$923.0	2024-06-20

methyl 5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylate Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324

Related Categories

Additional information on methyl 5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylate

Research Briefing on Methyl 5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylate (CAS: 1011350-32-5)

Methyl 5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylate (CAS: 1011350-32-5) is a heterocyclic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer drug discovery. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential applications.

The compound features a unique structural motif combining a 1,2-oxazole ring with a 3-nitro-1H-pyrazole moiety, which has been shown to confer notable bioactivity. Recent synthetic approaches have optimized the yield and purity of this compound, enabling more extensive pharmacological evaluations. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, one-pot synthesis method that reduces byproduct formation and improves scalability for industrial applications.

In terms of biological activity, methyl 5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylate has exhibited promising results in preclinical models. Research indicates that it acts as a potent inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. This finding, reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, suggests its potential as a lead compound for developing next-generation anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional NSAIDs.

Additionally, the compound has shown moderate antimicrobial activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). A 2023 study in European Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit a unique mechanism of action by disrupting bacterial cell membrane integrity, making it a candidate for addressing antibiotic resistance challenges.

Ongoing research is exploring the compound's anticancer properties, with preliminary data indicating selective cytotoxicity against certain cancer cell lines. The nitro group in its structure appears to play a crucial role in its redox-mediated activity, as discussed in a recent Chemical Biology & Drug Design publication. However, further studies are needed to elucidate its precise molecular targets and optimize its therapeutic index.

In conclusion, methyl 5-methyl-4-(3-nitro-1H-pyrazol-1-yl)methyl-1,2-oxazole-3-carboxylate represents a promising chemical entity with multifaceted biological activities. Its development as a potential drug candidate warrants continued investigation, particularly in structure-activity relationship studies and pharmacokinetic optimization. The compound's CAS number (1011350-32-5) serves as a crucial identifier for researchers tracking its progress in the chemical and pharmaceutical literature.